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molecular formula C6H9F3N2O B1352365 Trifluoroacetylpiperazine CAS No. 6511-88-2

Trifluoroacetylpiperazine

Cat. No. B1352365
CAS RN: 6511-88-2
M. Wt: 182.14 g/mol
InChI Key: VCMQRVDQQAMQTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08415341B2

Procedure details

To a solution of compound 4-(2,2,2-trifluoro-acetyl)-piperazine-1-carboxylic acid tent-butyl ester (15.15 g, 53.69 mmol) in CH2Cl2 (60 mL) was added trifluoroacetic acid (18 mL) at room temperature. The resulting mixture was stirred at room temperature for 18 h. The solvent was removed by evaporation. Diethyl ether (100 mL) was added to the residue. The white solid was collected by filtration, washed with diethyl ether, and dried under vacuum. The resulting residue, the title compound, was used in the next reaction without further purification. MS m/z (M+H+) 183.1.
Name
4-(2,2,2-trifluoro-acetyl)-piperazine-1-carboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
butyl ester
Quantity
15.15 g
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
18 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
60 mL
Type
solvent
Reaction Step One
Name
2,2,2-Trifluoro-1-piperazin-1-yl-ethanone

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:15])([F:14])[C:3]([N:5]1[CH2:10][CH2:9][N:8](C(O)=O)[CH2:7][CH2:6]1)=[O:4].FC(F)(F)C(O)=O>C(Cl)Cl>[F:15][C:2]([F:1])([F:14])[C:3]([N:5]1[CH2:10][CH2:9][NH:8][CH2:7][CH2:6]1)=[O:4]

Inputs

Step One
Name
4-(2,2,2-trifluoro-acetyl)-piperazine-1-carboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C(=O)N1CCN(CC1)C(=O)O)(F)F
[Compound]
Name
butyl ester
Quantity
15.15 g
Type
reactant
Smiles
Name
trifluoroacetic acid
Quantity
18 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
CH2Cl2
Quantity
60 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed by evaporation
ADDITION
Type
ADDITION
Details
Diethyl ether (100 mL) was added to the residue
FILTRATION
Type
FILTRATION
Details
The white solid was collected by filtration
WASH
Type
WASH
Details
washed with diethyl ether
CUSTOM
Type
CUSTOM
Details
dried under vacuum
CUSTOM
Type
CUSTOM
Details
The resulting residue, the title compound, was used in the next reaction without further purification

Outcomes

Product
Details
Reaction Time
 18 h
Name
2,2,2-Trifluoro-1-piperazin-1-yl-ethanone
Type
Smiles
FC(C(=O)N1CCNCC1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.